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Compound of Interest

Compound Name:
N-Pyrazinylcarbonylphenylalanine-

d8

Cat. No.: B12403048 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Scientific Data
Due to the specialized and likely novel nature of N-Pyrazinylcarbonylphenylalanine-d8,

publicly accessible, detailed experimental data is limited. This guide synthesizes available

information on the constituent components and provides a theoretical framework for its

structure and potential characteristics. Further experimental validation is required to confirm the

data presented herein.

The core structure combines N-Pyrazinylcarbonyl with a deuterated phenylalanine analog,

Phenylalanine-d8.

Chemical Structure and Properties
N-Pyrazinylcarbonylphenylalanine-d8 is a derivative of the amino acid phenylalanine. The "-

d8" designation indicates that eight hydrogen atoms on the phenylalanine molecule have been

replaced by deuterium atoms. This isotopic labeling is a common technique in analytical

chemistry and drug metabolism studies to trace the molecule's fate in biological systems.

The structure consists of a pyrazine ring attached via a carbonyl group to the nitrogen atom of

the phenylalanine-d8 backbone.

Table 1: Physicochemical Properties of Phenylalanine-d8
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Property Value Source

Molecular Formula C₉H₃D₈NO₂ PubChem

Molecular Weight 173.24 g/mol [1]

Exact Mass 173.129192561 Da [1]

IUPAC Name

(2S)-2-amino-3-

(perdeuteriophenyl)propanoic

acid

PubChem

Note: The properties of the full N-Pyrazinylcarbonylphenylalanine-d8 molecule would need

to be determined experimentally.

Visualizing the Chemical Structure
The following diagram illustrates the theoretical chemical structure of N-
Pyrazinylcarbonylphenylalanine-d8.
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1. Dissolve Pyrazine-2-carboxylic acid
 and Phenylalanine-d8 in solvent

2. Add coupling agent and base

3. Stir at room temperature

4. Aqueous workup to remove byproducts

5. Purification by chromatography (e.g., HPLC)

6. Characterization (NMR, Mass Spectrometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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